4-(4-ethoxyphenyl)-2-(1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)thiazole

• IUPAC Name: 4-(4-ethoxyphenyl)-2-[1-(4-ethoxyphenyl)-5-methyltriazol-4-yl]-1,3-thiazole
• InChI: InChI=1S/C22H22N4O2S/c1-4-27-18-10-6-16(7-11-18)20-14-29-22(23-20)21-15(3)26(25-24-21)17-8-12-19(13-9-17)28-5-2/h6-14H,4-5H2,1-3H3
• InChI Key: LNTCFJKHYBAFCR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)C3=C(N(N=N3)C4=CC=C(C=C4)OCC)C
• Molecular Formula: C22H22N4O2S
• Molecular Weight: 406.5 g/mol

Description

4-(4-ethoxyphenyl)-2-(1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)thiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Neuropharmacological Research

Thiazole compounds, such as 4-(2-methoxyphenyl)-2-[4(5)-methyl-5(4)-imidazolylmethyl]thiazole, have been explored for their potential as selective serotonin-3 receptor antagonists, offering insights into their neuropharmacological applications. These studies have demonstrated the ability of such compounds to penetrate the blood-brain barrier effectively, suggesting their utility in central nervous system research (Rosen et al., 1990).

Crystal Structure Analysis

Research on compounds like 3,6-bis[1-(4-ethoxyphenyl)-5-methyl-1,2,3-triazol-4-yl]-s-triazolo[3,4-b]-1,3,4-thiadiazole has focused on their synthesis and structural characterization through techniques such as X-ray crystallography. These studies provide foundational knowledge on the molecular geometry and electronic structure, crucial for designing compounds with desired properties (Heng-Shan Dong & Bin Wang, 2005).

Antimicrobial and Anticancer Activities

Thiazole derivatives have been synthesized and evaluated for their biological activities, including antimicrobial and anticancer properties. For instance, imino-4-methoxyphenol thiazole-derived Schiff bases have shown moderate activity against bacteria and fungi, highlighting the potential of thiazole compounds in developing new therapeutic agents (Vinusha et al., 2015). Furthermore, novel thiazole compounds have been tested for their anticancer activity against breast cancer cells, indicating their potential in cancer research (Sonar et al., 2020).

Liquid Crystal Research

The synthesis and mesomorphic behavior of novel compounds containing 1,3,4-thiadiazole and 1,2,4-triazole rings have been investigated for their applications in liquid crystal displays. Such studies explore the relationships between chemical structure and liquid crystalline properties, contributing to advancements in materials science (Tomma et al., 2009).